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Compound of Interest

Compound Name: 1,9-Dibromononane

Cat. No.: B1346018

This guide provides a detailed overview of the core physicochemical properties of 1,9-
Dibromononane, tailored for researchers, scientists, and professionals in drug development. It
includes key quantitative data, a comprehensive experimental protocol for density
determination, and a visual representation of the experimental workflow.

Core Properties of 1,9-Dibromononane

1,9-Dibromononane is an organobromine compound classified as an alkyl halide. Its linear
structure with terminal bromine atoms makes it a useful bifunctional linker in various chemical
syntheses. The key physical properties are summarized in the table below for easy reference.
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Property Value Source
Molecular Formula CoH1sBr2 [1112]
Molecular Weight 286.05 g/mol [1112][31[4]
Density 1.407 g/mL at 25 °C [21[31[5]
Alternate Density Value 1.411 g/mL [4]

Boiling Point 285-288 °C [2][3]
Refractive Index n20/D 1.496 [3114]
CAS Number 4549-33-1 [1][3]

Experimental Protocol: Density Determination of
1,9-Dibromononane via Pychometer

The density of a liquid can be accurately determined using a pycnometer, a flask with a
specific, calibrated volume. The following protocol is a standard method for such a
determination.

Objective: To determine the density of 1,9-Dibromononane at a specified temperature (e.g., 25
°C).

Materials:

Pycnometer (e.g., 25 mL or 50 mL) with a ground-glass stopper containing a capillary tube

Analytical balance (readable to at least 0.1 mg)

1,9-Dibromononane sample

Distilled water (for calibration)

Acetone or other suitable solvent (for cleaning)

Thermometer
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o Constant-temperature water bath

Methodology:

e Pycnometer Preparation and Calibration:

[¢]

Clean the pycnometer and its stopper thoroughly with a suitable solvent (e.g., acetone)
and then with distilled water.

Dry the pycnometer completely in an oven and allow it to cool to room temperature in a
desiccator.

Carefully weigh the clean, dry, and empty pycnometer on the analytical balance. Record
this mass as m1.[6]

Fill the pycnometer with distilled water, ensuring no air bubbles are trapped. Insert the
stopper, allowing excess water to exit through the capillary.[6]

Place the filled pycnometer in a constant-temperature water bath set to the desired
temperature (25 °C) until it reaches thermal equilibrium.

Remove the pycnometer from the bath, carefully wipe the exterior dry, and weigh it.
Record this mass as ma.

The volume of the pycnometer (V) at the specified temperature can be calculated using
the density of water (p_water) at that temperature: V = (mz - m1) / p_water.

o Density Measurement of 1,9-Dibromononane:

[e]

o

o

o

Empty the pycnometer and dry it thoroughly as in step 1.

Fill the dry pycnometer with the 1,9-Dibromononane sample, again ensuring no air
bubbles are present and inserting the stopper to displace excess liquid.[6]

Thermostabilize the pycnometer containing the sample in the constant-temperature water
bath at 25 °C.

Remove the pycnometer, wipe it dry, and weigh it. Record this mass as ms.
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» Calculation of Density:
o The mass of the 1,9-Dibromononane sample is m_sample = ms - ma.

o The density of 1,9-Dibromononane (p_sample) is calculated by dividing the mass of the
sample by the calibrated volume of the pycnometer: p_sample = (ms - m1) / V

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol for determining

the density of a liquid using a pycnometer.
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Caption: Workflow for Liquid Density Determination by Pycnometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. store.astm.org [store.astm.org]

e 2. standards.iteh.ai [standards.iteh.ai]

e 3. ASTM D854 - Specific Gravity of Soil Solids by Water Pycnometer [appliedtesting.com]
e 4. kashanu.ac.ir [kashanu.ac.ir]

e 5. store.astm.org [store.astm.org]

e 6. ised-isde.canada.ca [ised-isde.canada.ca]

« To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 1,9-Dibromononane]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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